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Compound of Interest

Compound Name: GSK2945 hydrochloride

Cat. No.: B10819742

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
GSK2945 hydrochloride is a chemical probe that functions as a specific antagonist of the

nuclear receptor Rev-erbα (also known as NR1D1). Rev-erbα is a crucial component of the

circadian clock machinery and acts as a transcriptional repressor, linking the body's internal

clock to metabolic processes. By inhibiting Rev-erbα, GSK2945 hydrochloride causes the de-

repression of Rev-erbα target genes, making it a valuable tool for studying the roles of the

circadian clock in metabolism, inflammation, and other physiological and pathological

processes. Its hydrochloride form offers stability for research applications.

Mechanism of Action
Rev-erbα functions by binding to specific DNA sequences known as Rev-erb Response

Elements (ROREs) in the promoter regions of its target genes, recruiting co-repressor

complexes to inhibit transcription. GSK2945 hydrochloride antagonizes this repressive

activity. This leads to an upregulation of genes normally suppressed by Rev-erbα, such as the

core clock component BMAL1 and genes involved in metabolism, like CYP7A1 (Cholesterol

7α-hydroxylase), a rate-limiting enzyme in bile acid synthesis.[1][2] Therefore, treatment of
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cells with GSK2945 hydrochloride can be used to investigate the downstream consequences

of enhanced Rev-erbα target gene expression.

Data Presentation
Table 1: Physicochemical and In Vitro Properties of
GSK2945

Property Value Source

Molecular Formula C₂₀H₁₈Cl₂N₂O₂S [3]

Molecular Weight 421.34 g/mol [3]

Target
Rev-erbα / REV-ERBα

(NR1D1)
[1][2]

EC₅₀ (Human REV-ERBα) 20.8 µM [1][2]

EC₅₀ (Mouse Rev-erbα) 21.5 µM [1][2]

EC₅₀ (Bmal1 Reporter) 2.05 µM [1][2]

Table 2: Recommended Starting Concentrations for In
Vitro Experiments
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Cell Type Application
Recommended
Concentration
Range

Incubation
Time

Source /
Rationale

Primary

Hepatocytes

Upregulation of

Cyp7a1/CYP7A1
10 - 20 µM 12 - 24 hours [1][2]

Human Lung

Fibroblasts

Modulation of

TGF-β1 induced

fibrosis

1 - 10 µM 4 - 48 hours

Based on data

for other Rev-

erbα

modulators[4]

THP-1 (human

monocytic)

Inhibition of LPS-

induced IL-6
1 - 10 µM 24 hours

Based on

qualitative

data[3]

General Cell

Lines

Dose-response

curve generation
0.1 - 50 µM 24 - 48 hours

Based on EC₅₀

values[1][2]

Mandatory Visualizations
Caption: Mechanism of GSK2945 hydrochloride as a REV-ERBα antagonist.
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Caption: Workflow for a dose-response experiment using GSK2945.
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Experimental Protocols
Disclaimer: The following protocols are provided as examples. Optimization is required for

specific cell lines and experimental conditions.

Protocol 1: Preparation of GSK2945 Hydrochloride
Stock Solution

Reconstitution: GSK2945 hydrochloride is typically soluble in DMSO. To prepare a 10 mM

stock solution, add 237.3 µL of DMSO to 1 mg of GSK2945 hydrochloride (MW: 421.34).

Mix by vortexing or gentle heating/sonication if needed.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles. Store aliquots at -20°C for short-term storage or -80°C for long-term

storage (up to 1 year).[1]

Working Solution: On the day of the experiment, thaw an aliquot and dilute it to the final

desired concentrations in fresh, pre-warmed cell culture medium. The final DMSO

concentration in the culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-

induced artifacts.

Protocol 2: Analysis of Target Gene Expression by qRT-
PCR
This protocol details how to measure the effect of GSK2945 on the expression of a known Rev-

erbα target gene, BMAL1.

Cell Seeding: Seed human cells (e.g., HepG2 or primary hepatocytes) in a 12-well plate at a

density that will result in 80-90% confluency at the time of harvest.

Treatment: After allowing cells to adhere (typically overnight), replace the medium with fresh

medium containing GSK2945 (e.g., at 1, 5, 10, and 20 µM) or a vehicle control (DMSO,

same final concentration as the highest GSK2945 dose).

Incubation: Incubate the cells for a predetermined time, for example, 24 hours.[1][2]
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RNA Isolation: Wash the cells once with ice-cold PBS. Lyse the cells directly in the well and

isolate total RNA using a commercial kit (e.g., RNeasy Mini Kit, Qiagen) according to the

manufacturer's instructions.

cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit

(e.g., iScript cDNA Synthesis Kit, Bio-Rad).

qRT-PCR: Perform quantitative real-time PCR using a SYBR Green-based master mix. A

typical reaction would be: 5 µL SYBR Green Master Mix (2x), 1 µL cDNA, 1 µL each of

forward and reverse primers (10 µM), and 2 µL nuclease-free water.

Target Gene:BMAL1

Housekeeping Gene:GAPDH or ACTB

Data Analysis: Calculate the relative gene expression using the 2-ΔΔCt method, normalizing

the expression of BMAL1 to the housekeeping gene and then to the vehicle control. An

increase in the 2-ΔΔCt value indicates de-repression of the target gene.

Protocol 3: Assessment of Protein Levels by Western
Blot
This protocol is for assessing the effect of GSK2945 on pro-fibrotic markers in a lung fibrosis

model.

Model System: Culture primary human lung fibroblasts in 6-well plates.

Induction of Fibrosis: Starve cells overnight in serum-free medium. Pre-treat cells with

GSK2945 (e.g., 10 µM) or vehicle for 4 hours.[4]

Stimulation: Add TGF-β1 (e.g., 10 ng/mL) to the wells (except for the unstimulated control)

and incubate for an additional 48 hours.

Cell Lysis: Wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with

protease and phosphatase inhibitors.[5] Scrape the cells, collect the lysate, and centrifuge at

12,000 x g for 15 minutes at 4°C to pellet cell debris.
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Protein Quantification: Determine the protein concentration of the supernatant using a BCA

assay.[5]

SDS-PAGE and Transfer: Denature 20-30 µg of protein per sample by boiling in Laemmli

sample buffer. Separate proteins on a 4-12% Bis-Tris gel and transfer them to a

nitrocellulose or PVDF membrane.[5][6]

Immunoblotting:

Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room

temperature.

Incubate with primary antibodies (e.g., anti-α-SMA, anti-Collagen I, anti-REV-ERBα)

overnight at 4°C.

Wash the membrane three times with TBST.

Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash three times with TBST.

Detection: Visualize protein bands using an ECL substrate and an imaging system. Quantify

band intensity using software like ImageJ, normalizing to a loading control (e.g., β-actin or

GAPDH).
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Caption: Experimental workflow for Western Blot analysis.
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Protocol 4: Apoptosis Assay using Annexin V/Propidium
Iodide
This protocol is designed to assess if GSK2945 induces apoptosis.

Cell Seeding: Seed cells in a black, clear-bottom 96-well plate at a density of 5,000-10,000

cells per well. Allow them to adhere overnight.

Treatment: Treat cells with a range of GSK2945 concentrations and appropriate controls

(vehicle and a known apoptosis inducer like staurosporine).

Incubation: Incubate for 24-48 hours.

Staining: Prepare an Annexin V and Propidium Iodide (PI) staining solution in 1X Annexin V

Binding Buffer according to the manufacturer's protocol (e.g., from Invitrogen, Abcam).

Procedure:

Carefully remove the culture medium from the wells.

Wash cells once with 100 µL of cold PBS.

Add 100 µL of the Annexin V/PI staining solution to each well.

Incubate for 15 minutes at room temperature, protected from light.

Analysis (Flow Cytometry):

Gently detach cells (if adherent) and collect the total cell population.

Analyze immediately on a flow cytometer.

Healthy cells: Annexin V-negative, PI-negative.

Early apoptotic cells: Annexin V-positive, PI-negative.

Late apoptotic/necrotic cells: Annexin V-positive, PI-positive.
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Analysis (Plate Reader):

Measure fluorescence using a multi-mode plate reader.

Annexin V-FITC: Excitation ~488 nm / Emission ~525 nm.

Propidium Iodide: Excitation ~535 nm / Emission ~617 nm.

An increase in the Annexin V signal relative to the vehicle control indicates apoptosis. An

increase in the PI signal indicates loss of membrane integrity (necrosis or late apoptosis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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